2-[(4,8-DIMETHYLQUINAZOLIN-2-YL)AMINO]-6-(PROPAN-2-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE

Specification

• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-4-propan-2-yl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C17H19N5O/c1-9(2)13-8-14(23)20-17(19-13)22-16-18-11(4)12-7-5-6-10(3)15(12)21-16/h5-9H,1-4H3,(H2,18,19,20,21,22,23)
• Standard InChI Key: LZRAVVQZJWSWON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=CC(=O)N3)C(C)C)C

Introduction

Synthesis Methods

The synthesis of similar pyrimidine derivatives often involves multi-step reactions, including refluxing in organic solvents and recrystallization for purification. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the structure of intermediates and final products.

Potential Applications

Compounds with quinazoline moieties are of interest in medicinal chemistry due to their potential biological activities. They may interact with specific biological targets such as enzymes or receptors, suggesting applications in drug development.

Comparison with Similar Compounds

• 2-[(4,7-Dimethylquinazolin-2-yl)amino]-6-isopropylpyrimidin-4(3H)-one has a molecular formula of C17H19N5O and a molecular weight of 309.4 g/mol. This compound shares similarities with the one but differs in the quinazoline substitution and the alkyl group attached to the pyrimidine ring.

• 2-[(4,7-Dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)-1,3-diazinan-4-one has a molecular formula of C20H29N5O and a molecular weight of 355.5 g/mol. This compound also features a quinazoline moiety but with different ring structures and substitutions.

Research Findings and Future Directions

Further research is needed to elucidate the specific interactions of 2-[(4,8-Dimethylquinazolin-2-yl)amino]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one with biological targets. Techniques such as molecular docking and kinetic studies can provide insights into its mechanism of action and potential therapeutic applications.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Quinazoline Substitution	Pyrimidine Substitution
2-[(4,8-Dimethylquinazolin-2-yl)amino]-6-(3-methylbutyl)pyrimidin-4(3H)-one	C19H23N5O	337.4	4,8-Dimethyl	6-(3-methylbutyl)
2-[(4,7-Dimethylquinazolin-2-yl)amino]-6-isopropylpyrimidin-4(3H)-one	C17H19N5O	309.4	4,7-Dimethyl	6-Isopropyl
2-[(4,7-Dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)-1,3-diazinan-4-one	C20H29N5O	355.5	4,7-Dimethyl	6-Methyl, 5-(3-methylbutyl)

This table highlights the structural variations among these compounds, which can influence their biological activities and potential applications.